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Compound of Interest

Compound Name: Chlorothiazide-13C,15N2

CAS No.: 1189440-79-6

Cat. No.: B563627

Get Quote

This guide provides comprehensive, step-by-step procedures for the safe and compliant

disposal of Chlorothiazide-¹³C,¹⁵N₂, a stable isotope-labeled compound. As researchers and

drug development professionals, ensuring the integrity of our work extends to the responsible

management of chemical waste. This document is designed to be your preferred resource for

laboratory safety and chemical handling, offering clarity and actionable intelligence to protect

both personnel and the environment.

The disposal of any chemical, including isotopically labeled ones, is governed by a hierarchy of

regulations and scientific principles. The stable isotopes in Chlorothiazide-¹³C,¹⁵N₂—Carbon-13

and Nitrogen-15—are not radioactive. Therefore, their disposal protocol is dictated by the

chemical properties of the parent compound, Chlorothiazide, and applicable federal and local

regulations for chemical waste.[1][2]

Immediate Safety Profile: Chlorothiazide
Before handling, it is crucial to be aware of the primary hazards associated with Chlorothiazide.

While one Safety Data Sheet (SDS) for a related compound suggests it is not classified as a
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hazardous chemical under the OSHA Hazard Communication Standard, it is prudent to handle

it with care, as with all laboratory chemicals.[3]

Hazard Category Description Recommendations

Health Hazards

May cause skin and eye

irritation.[4][5] Ingestion of

large amounts may lead to

symptoms such as nausea,

dizziness, and electrolyte

imbalance.[6][7] May cause an

allergic skin reaction or allergy

and asthma-like symptoms if

inhaled.[5]

Wear appropriate Personal

Protective Equipment (PPE),

including safety goggles,

gloves, and a lab coat.[8]

Handle in a well-ventilated

area or a chemical fume hood.

[9]

Physical Hazards

Appears as a white crystalline

powder.[6][9] Probably

combustible, though flash point

data is not readily available.[6]

Store in a cool, dry, and dark

place away from incompatible

materials and ignition sources.

[9]

Environmental Hazards

Not expected to be persistent

in the aquatic environment or

to bioaccumulate.[10]

However, it is not readily

biodegradable.[10][11] Avoid

discharge into drains or water

courses.[3]

Dispose of as chemical waste;

do not pour down the drain.[4]

Disposal Decision Workflow
The following workflow provides a logical pathway for the proper disposal of Chlorothiazide-

¹³C,¹⁵N₂ waste, from generation to final disposition.
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Waste Generation & Characterization

Segregation & Containment

Storage & Disposal

Waste Generated
(e.g., solid, liquid, contaminated labware)

Characterize Waste:
- Solid vs. Liquid

- Contaminated vs. Unused
- Presence of other hazardous materials

Select Appropriate Waste Container
(Chemically compatible, leak-proof)

Label Container:
'Hazardous Waste', Chemical Name, Hazard Class

Segregate from Incompatible Wastes

Store in Designated Satellite Accumulation Area (SAA)

Arrange for Pickup by Licensed
Hazardous Waste Disposal Company

Maintain Disposal Records

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Chlorothiazide-¹³C,¹⁵N₂.
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Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

The following steps are based on guidelines from the Environmental Protection Agency (EPA)

and the Occupational Safety and Health Administration (OSHA).[12][13][14]

Waste Segregation at the Point of Generation
Proper segregation is the foundation of safe chemical waste management.[13]

Solid Waste:

Unused or Expired Compound: Collect the pure, solid Chlorothiazide-¹³C,¹⁵N₂ in a

dedicated, clearly labeled waste container.

Contaminated Lab Consumables: Items such as weighing paper, gloves, and disposable

spatulas that are contaminated with the compound should be placed in a separate, sealed

plastic bag or a designated container for solid chemical waste.

Liquid Waste:

Solutions: If the compound is dissolved in a solvent, the entire solution must be treated as

waste. The hazards of the solvent must also be considered. Do not mix different solvent

waste streams unless they are compatible.

Rinsate: Rinsate from cleaning contaminated glassware should be collected as hazardous

waste if the solvent used for rinsing is hazardous.

Sharps Waste:

Needles, syringes, and broken glassware contaminated with Chlorothiazide-¹³C,¹⁵N₂ must

be placed in a designated, puncture-resistant sharps container.[15]

Container Selection and Labeling
The integrity of your waste containment is critical.
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Container Choice: Use containers that are chemically compatible with Chlorothiazide and

any solvents. They must be in good condition with secure, leak-proof lids.[13][16]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Chlorothiazide-¹³C,¹⁵N₂"), and any applicable hazard warnings (e.g.,

"Irritant").[17]

Storage in a Satellite Accumulation Area (SAA)
Laboratories must designate a specific location for the accumulation of hazardous waste.[16]

[18]

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Waste containers must be kept closed except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[18]

Final Disposal
Licensed Disposal Vendor: The ultimate disposal of Chlorothiazide-¹³C,¹⁵N₂ waste must be

handled by a licensed professional waste disposal company.[3][11] This ensures the waste is

managed and disposed of in accordance with all federal and local regulations.

Documentation: Maintain a record of all hazardous waste generated and disposed of. This

"cradle-to-grave" tracking is a key component of regulatory compliance.[17]

Scientific Rationale and Environmental
Considerations
The procedures outlined above are grounded in the chemical and toxicological profile of

Chlorothiazide and established principles of laboratory safety.

Chemical Stability: Chlorothiazide is a stable compound under normal laboratory conditions.

The stable isotopic labels (¹³C and ¹⁵N) do not confer any additional chemical reactivity or

hazard.[19]
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Toxicity: While not classified as acutely toxic, Chlorothiazide is a pharmacologically active

substance.[7][11] Improper disposal could lead to unintended environmental exposure.

Environmental Fate: Although studies suggest Chlorothiazide is not persistent in the

environment, its introduction into aquatic systems should be avoided.[10] Pharmaceuticals in

waterways can have unintended effects on wildlife. The compound is also known to undergo

photolytic decomposition in water, forming other products.[20]

Waste Classification and Segregation Summary
Waste Stream Description

Recommended
Container

Disposal Route

Solid Waste

Unused compound,

contaminated gloves,

weighing paper, etc.

Labeled, sealed

plastic bag or solid

waste container.

Licensed Hazardous

Waste Vendor

Liquid Waste

Solutions containing

Chlorothiazide-

¹³C,¹⁵N₂, and rinsate.

Labeled, leak-proof,

chemically compatible

container.

Licensed Hazardous

Waste Vendor

Sharps Waste

Contaminated

needles, broken glass,

etc.

Puncture-resistant

sharps container.

Licensed Hazardous

Waste Vendor

Empty Containers
The original product

container.

Deface the label and

dispose of in regular

trash or recycle,

unless it is

contaminated with

significant residue.[21]

General

Waste/Recycling

Verification and Compliance Checklist
To ensure adherence to these protocols, laboratory managers and researchers should

periodically use the following checklist:

Is all Chlorothiazide-¹³C,¹⁵N₂ waste properly segregated at the point of generation?
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Are all waste containers compatible with the waste, in good condition, and securely closed?

Is every waste container accurately and fully labeled?

Is the Satellite Accumulation Area clearly designated and uncluttered?

Are waste disposal records up-to-date?

Has all personnel handling this compound received appropriate safety training?[22][23]

By implementing these procedures, you contribute to a culture of safety and environmental

responsibility, ensuring that the valuable research conducted in your laboratory does not come

at the cost of personal or ecological well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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